

ZMYND19: A Technical Guide to Gene Structure, Regulation, and Therapeutic Potential

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Zndm19*

Cat. No.: *B398368*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the Zinc Finger MYND-Type Containing 19 (ZMYND19) gene, also known as MIZIP. We delve into the structural characteristics of the ZMYND19 gene and its protein product, its regulation at the transcriptional and post-transcriptional levels, and its role in cellular signaling, particularly its recently elucidated function as a negative regulator of the mTORC1 pathway. This document summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of critical pathways and workflows to facilitate a deeper understanding of ZMYND19 and its potential as a therapeutic target.

Gene Structure and Function

ZMYND19 is a protein-coding gene located on chromosome 9. The encoded protein is characterized by the presence of a MYND (Myeloid, Nervy, and DEAF-1)-type zinc finger domain, which is crucial for its protein-protein interactions. Initially identified as an interacting partner of the melanin-concentrating hormone receptor 1 (MCHR1) and tubulin, recent evidence has illuminated its significant role in the mTORC1 signaling cascade.

Genomic Location and Isoforms

Feature	Description
Gene Symbol	ZMYND19
Alias	MIZIP
Genomic Location	Chromosome 9
Protein Domains	MYND-type zinc finger

This table summarizes the basic genomic and protein features of ZMYND19.

Gene Expression and Regulation

The expression of ZMYND19 is observed across various human tissues, with notable levels in the testis, esophagus, and tibial nerve. Its regulation is complex, involving multiple transcription factors and post-transcriptional mechanisms.

Tissue-Specific Expression of ZMYND19

The Genotype-Tissue Expression (GTEx) project provides valuable insights into the expression of ZMYND19 across a wide range of human tissues. The following table summarizes the median gene expression in Transcripts Per Million (TPM).

Tissue	Median TPM
Testis	150.2
Esophagus - Mucosa	85.6
Nerve - Tibial	72.3
Artery - Tibial	65.1
Skin - Sun Exposed (Lower leg)	58.9
Esophagus - Gastroesophageal Junction	55.4
Artery - Aorta	52.1
Heart - Atrial Appendage	48.7
Adipose - Subcutaneous	45.3
Lung	42.1
Whole Blood	15.8
Liver	12.5
Brain - Cortex	8.9

This table presents the median expression of ZMYND19 in a selection of human tissues from the GTEx portal. Higher TPM values indicate higher gene expression.

ZMYND19 Expression in Cancer

Analysis of data from The Cancer Genome Atlas (TCGA) reveals differential expression of ZMYND19 in various cancer types compared to normal tissues.

Cancer Type	Tumor (TPM)	Normal (TPM)
Bladder Urothelial Carcinoma (BLCA)	35.2	28.1
Breast Invasive Carcinoma (BRCA)	40.1	38.5
Colon Adenocarcinoma (COAD)	55.9	62.3
Lung Adenocarcinoma (LUAD)	48.7	51.2
Prostate Adenocarcinoma (PRAD)	60.3	55.7
Stomach Adenocarcinoma (STAD)	65.1	75.4


This table summarizes the median expression of ZMYND19 in selected tumor types and their corresponding normal tissues from the TCGA database, accessed via the GEPIA2 portal. These values can indicate potential roles in specific cancers.

Role in mTORC1 Signaling

Recent groundbreaking research has identified ZMYND19 as a key negative regulator of the mTORC1 signaling pathway, a central controller of cell growth, proliferation, and metabolism.[\[1\]](#)[\[2\]](#)[\[3\]](#)[\[4\]](#)[\[5\]](#)

Mechanism of mTORC1 Inhibition

ZMYND19, in a complex with MKLN1, is a substrate of the CTLH E3 ubiquitin ligase.[\[1\]](#)[\[2\]](#)[\[3\]](#)[\[4\]](#)[\[5\]](#) When not targeted for degradation by CTLH, ZMYND19 and MKLN1 accumulate and localize to the lysosomal membrane. Here, they interact with core components of the mTORC1 complex, specifically Raptor and the RagA/C GTPases.[\[1\]](#)[\[2\]](#)[\[3\]](#)[\[4\]](#)[\[5\]](#) This interaction does not prevent the recruitment of mTORC1 to the lysosome but rather inhibits a later stage of its activation.[\[1\]](#)[\[2\]](#)[\[3\]](#)[\[4\]](#)[\[5\]](#) This provides a rapid mechanism for tuning mTORC1 activity in response to cellular cues.



[Click to download full resolution via product page](#)

ZMYND19-mediated negative regulation of mTORC1 signaling.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of ZMYND19.

Co-Immunoprecipitation (Co-IP) for ZMYND19 Interaction with mTORC1 Components

This protocol is adapted from methodologies used to demonstrate the interaction between ZMYND19 and components of the mTORC1 complex.[6]

1. Cell Lysis:

- Culture cells (e.g., HEK293T) to 80-90% confluency in a 10 cm dish.
- Wash cells twice with ice-cold PBS.
- Add 1 ml of ice-cold IP Lysis Buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM EDTA, 2.5 mM EGTA, 0.1% w/v Tween-20, supplemented with protease and phosphatase inhibitors).[7]
- Scrape cells and transfer the lysate to a pre-chilled microcentrifuge tube.
- Incubate on ice for 30 minutes with periodic vortexing.
- Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.
- Transfer the supernatant to a new tube and determine the protein concentration (e.g., using a BCA assay).

2. Immunoprecipitation:


- Pre-clear the lysate by incubating with 20 µl of Protein A/G magnetic beads for 1 hour at 4°C on a rotator.
- Pellet the beads using a magnetic stand and transfer the supernatant to a new tube.
- To 1-2 mg of pre-cleared lysate, add 2-5 µg of the primary antibody (e.g., anti-ZMYND19, anti-Raptor, or anti-RagA). As a negative control, use a corresponding amount of isotype-matched IgG.
- Incubate overnight at 4°C with gentle rotation.
- Add 30 µl of pre-washed Protein A/G magnetic beads and incubate for 2-4 hours at 4°C on a rotator.

3. Washing and Elution:

- Pellet the beads on a magnetic stand and discard the supernatant.
- Wash the beads three to five times with 1 ml of ice-cold IP Lysis Buffer.
- After the final wash, remove all residual buffer.
- Elute the protein complexes by adding 30-50 μ l of 1X Laemmli sample buffer and boiling at 95-100°C for 5-10 minutes.

4. Western Blot Analysis:

- Pellet the beads and load the supernatant onto an SDS-PAGE gel.
- Perform electrophoresis and transfer the proteins to a PVDF membrane.
- Block the membrane and probe with primary antibodies against the expected interacting proteins (e.g., if immunoprecipitating with anti-ZMYND19, blot for Raptor and RagA).
- Use appropriate HRP-conjugated secondary antibodies and a chemiluminescent substrate for detection.



[Click to download full resolution via product page](#)

A generalized workflow for Co-Immunoprecipitation.

Conclusion and Future Directions

ZMYND19 has emerged as a critical regulatory node in the mTORC1 signaling pathway. Its mechanism of action, involving a dynamic interplay with the CTLH E3 ligase and core mTORC1 components at the lysosomal surface, presents a novel avenue for therapeutic intervention in diseases characterized by aberrant mTORC1 activity, such as certain cancers. Future research should focus on the precise structural determinants of the ZMYND19-Raptor interaction, the full spectrum of signals that regulate ZMYND19 stability, and the development of small molecules that can modulate the ZMYND19-mTORC1 interface. Such studies will be instrumental in translating our understanding of ZMYND19 biology into tangible clinical benefits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. The CTLH Ubiquitin Ligase Substrates ZMYND19 and MKLN1 Negatively Regulate mTORC1 at the Lysosomal Membrane - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. researchgate.net [researchgate.net]
- 3. The CTLH Ubiquitin Ligase Substrates ZMYND19 and MKLN1 Negatively Regulate mTORC1 at the Lysosomal Membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. [PDF] The CTLH Ubiquitin Ligase Substrates ZMYND19 and MKLN1 Negatively Regulate mTORC1 at the Lysosomal Membrane | Semantic Scholar [[semanticscholar.org](https://www.semanticscholar.org/)]
- 5. The CTLH Ubiquitin Ligase Substrates ZMYND19 and MKLN1 Negatively Regulate mTORC1 at the Lysosomal Membrane. | Broad Institute [broadinstitute.org]
- 6. An optimized co-immunoprecipitation protocol for the analysis of endogenous protein-protein interactions in cell lines using mass spectrometry - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 7. assaygenie.com [assaygenie.com]
- To cite this document: BenchChem. [ZMYND19: A Technical Guide to Gene Structure, Regulation, and Therapeutic Potential]. BenchChem, [2025]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b398368#zmynd19-gene-structure-and-regulation>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com